Cas no 64577-11-3 (2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one)

2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one structure
64577-11-3 structure
Product Name:2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one
CAS No:64577-11-3
MF:C16H13NO2
MW:251.279924154282
CID:2792343
PubChem ID:71371640
Update Time:2025-04-21

2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

    • 2-Benzoyl-1,4-dihydroisoquinolin-3(2H)-one
    • DTXSID40794557
    • 64577-11-3
    • Inchi: 1S/C16H13NO2/c18-15-10-13-8-4-5-9-14(13)11-17(15)16(19)12-6-2-1-3-7-12/h1-9H,10-11H2
    • InChI Key: CPMSDNNBCQWQPB-UHFFFAOYSA-N
    • SMILES: O=C1CC2C=CC=CC=2CN1C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 251.094628657Da
  • Monoisotopic Mass: 251.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.4Ų
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